Cas no 2060025-79-6 (benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 2060025-79-6
• MF: C₁₉H₂₄ClN₃O₄S
• MW: 425.929562568665
• MDL: MFCD30498488
• CID: 5222112
• PubChem ID: 137703247
• Update Time: 2025-06-09

benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 3-[(chlorosulfonyl)methyl]-5,6-dihydro-2-(1-methylpropyl)-, phenylmethyl ester
• benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

• MDL： MFCD30498488
• Inchi： 1S/C19H24ClN3O4S/c1-3-14(2)18-16(13-28(20,25)26)23-10-9-22(11-17(23)21-18)19(24)27-12-15-7-5-4-6-8-15/h4-8,14H,3,9-13H2,1-2H3
• InChI Key： HCVSBTXZWBPMMK-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)CC)=C(CS(Cl)(=O)=O)N1CCN(C(OCC1=CC=CC=C1)=O)C2

Additional information on benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

Research Brief on Benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS: 2060025-79-6)

This research brief provides an in-depth analysis of the latest advancements related to the compound benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS: 2060025-79-6), a promising candidate in the field of chemical biology and medicinal chemistry. The compound has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, positioning it as a key molecule for further drug development.

The synthesis of benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability. The compound's chlorosulfonyl group is particularly noteworthy, as it provides a reactive handle for further derivatization, enabling the development of a diverse library of analogs for structure-activity relationship (SAR) studies.

Recent pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated significant suppression of target proteins at nanomolar concentrations, suggesting its potential as a lead compound for anti-inflammatory or anti-cancer therapies. Furthermore, molecular docking studies have elucidated the binding interactions between the compound and its biological targets, providing insights into its mechanism of action.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been investigated. Preliminary data indicate favorable absorption and metabolic stability, although further in vivo studies are required to assess its bioavailability and toxicity profile. These findings underscore the importance of continued research to fully exploit the compound's clinical potential.

In conclusion, benzyl 2-(butan-2-yl)-3-(chlorosulfonyl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate represents a promising scaffold for drug discovery. Its synthetic accessibility, biological activity, and potential for structural modification make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in disease models.